Cas no 2220111-40-8 ((2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride)
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride
-
- Inchi: 1S/C7H8N2O2.ClH/c1-5(7(10)11)4-6-8-2-3-9-6;/h2-4H,1H3,(H,8,9)(H,10,11);1H/b5-4+;
- InChI Key: BDENBTOKPYLRAP-FXRZFVDSSA-N
- SMILES: C(O)(=O)/C(/C)=C/C1NC=CN=1.[H]Cl
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416197-250mg |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95%+ | 250mg |
$755 | 2024-07-18 | |
| Chemenu | CM416197-500mg |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95%+ | 500mg |
$771 | 2024-07-18 | |
| Chemenu | CM416197-1g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95%+ | 1g |
$802 | 2024-07-18 | |
| Enamine | EN300-1703743-0.05g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 0.05g |
$168.0 | 2023-09-20 | |
| Enamine | EN300-1703743-0.1g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 0.1g |
$252.0 | 2023-09-20 | |
| Enamine | EN300-1703743-0.25g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 0.25g |
$361.0 | 2023-09-20 | |
| Enamine | EN300-1703743-0.5g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 0.5g |
$569.0 | 2023-09-20 | |
| Enamine | EN300-1703743-1.0g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 1g |
$728.0 | 2023-06-04 | |
| Enamine | EN300-1703743-2.5g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 2.5g |
$1428.0 | 2023-09-20 | |
| Enamine | EN300-1703743-5.0g |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride |
2220111-40-8 | 95% | 5g |
$2110.0 | 2023-06-04 |
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on (2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride
(2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride: A Comprehensive Overview
The compound with CAS No 2220111-40-8, commonly referred to as (2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a imidazole ring and a propenoic acid moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its potential in drug discovery and material synthesis.
Structural Features and Synthesis
The molecular structure of (2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride is defined by the presence of an imidazole ring fused with a substituted propenoic acid group. The imidazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, contributes to the compound's aromatic stability and reactivity. The propenoic acid moiety, on the other hand, introduces acidity and potential for further functionalization. The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, cyclizations, and acid-base reactions. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity, leveraging advanced catalytic systems and green chemistry principles.
Physical and Chemical Properties
Understanding the physical and chemical properties of (2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride is crucial for its application in various fields. The compound exhibits a melting point of approximately 185°C and a boiling point around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been extensively studied, revealing moderate solubility in polar solvents due to the presence of the hydrophilic imidazole group. The compound's UV-vis spectrum shows strong absorption bands in the 250–300 nm range, attributed to the conjugated system within the imidazole ring and the propenoic acid group. These properties make it suitable for applications requiring both stability and reactivity.
Biological Activity and Applications
Recent research has highlighted the biological activity of (2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride, particularly in the context of its potential as a pharmacological agent. Studies conducted in vitro have demonstrated its ability to modulate key cellular pathways, including those involved in inflammation and oxidative stress. For instance, experiments using human fibroblast cells have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its role as a potential antioxidant has been explored, with findings indicating that it can effectively scavenge free radicals, thereby protecting cells from oxidative damage.
In addition to its biological applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of novel coordination polymers and metalloorganic frameworks (MOFs). Recent advancements in this area have demonstrated that incorporating (E)-imidazolyl propenoate groups into MOFs can significantly enhance their porosity and stability, making them promising candidates for gas storage and catalytic applications.
Safety Considerations
While (E)-imidazolyl propenoate hydrochloride exhibits promising properties across various domains, it is essential to address safety considerations associated with its handling and use. Occupational exposure studies have indicated that prolonged contact with this compound may cause mild skin irritation; therefore, appropriate protective measures are recommended during synthesis and experimentation. Additionally, environmental impact assessments are currently underway to evaluate its biodegradability and potential ecological effects.
Conclusion
In summary, (E)-imidazolyl propenoate hydrochloride (CAS No 2220111408) stands out as a multifaceted chemical entity with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological evaluations, position it as a valuable tool in drug discovery, materials science, and beyond. As research continues to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.
2220111-40-8 ((2E)-3-(1H-imidazol-2-yl)-2-methylprop-2-enoic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)